Cas no 199446-36-1 (ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate)

• Product Name: ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
• CAS No: 199446-36-1
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 1389437
• PubChem ID: 44312699
• Update Time: 2025-04-20

ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylic acid, 3-[(cyclopropylcarbonyl)oxy]-5-oxo-,ethyl ester
• ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
• LTAQEJVORRDKTA-UHFFFAOYSA-N
• 199446-36-1
• ethyl3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
• BDBM50403928
• EN300-27749120
• CHEMBL307048

• Inchi： 1S/C13H16O5/c1-2-17-12(15)9-5-10(14)7-11(6-9)18-13(16)8-3-4-8/h7-9H,2-6H2,1H3
• InChI Key： LTAQEJVORRDKTA-UHFFFAOYSA-N
• SMILES： O(C1=CC(CC(C(=O)OCC)C1)=O)C(C1CC1)=O

Computed Properties

• Exact Mass: 252.09978
• Monoisotopic Mass: 252.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67